Cas no 1416784-71-8 (4-(3-Hydroxyazetidin-1-yl)benzoic acid)

• Product Name: 4-(3-Hydroxyazetidin-1-yl)benzoic acid
• CAS No: 1416784-71-8
• MF: C₁₀H₁₁NO₃
• MW: 193.2
• MDL: MFCD26723054
• CID: 4729390
• PubChem ID: 83818271
• Update Time: 2025-06-08

4-(3-Hydroxyazetidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Hydroxyazetidin-1-yl)benzoic acid
• ZWEOEGLNKJISEL-UHFFFAOYSA-N
• AK00739109
• CID 83818271
• Benzoic acid, 4-(3-hydroxy-1-azetidinyl)-
• CS-0157483
• C72640
• F2167-3999
• MFCD26723054
• SCHEMBL14331837
• 1416784-71-8
• AKOS023560485
• EN300-265604
• DS-20263
• 4-(3-Hydroxy-1-azetidinyl)benzoic acid
• DB-395540

• MDL： MFCD26723054
• Inchi： 1S/C10H11NO3/c12-9-5-11(6-9)8-3-1-7(2-4-8)10(13)14/h1-4,9,12H,5-6H2,(H,13,14)
• InChI Key： ZWEOEGLNKJISEL-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC(C(=O)O)=CC=2)C1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8
• XLogP3: 0.7

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• Boiling Point: 433.4±40.0 °C(Predicted)
• pka: 4.94±0.10(Predicted)

4-(3-Hydroxyazetidin-1-yl)benzoic acid Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-(3-Hydroxyazetidin-1-yl)benzoic acid

Introduction to 4-(3-Hydroxyazetidin-1-yl)benzoic Acid (CAS No. 1416784-71-8)

4-(3-Hydroxyazetidin-1-yl)benzoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1416784-71-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound combines a benzoic acid moiety with a hydroxyazetidine ring, which contributes to its distinct chemical behavior and biological activity.

The benzoic acid moiety is well-known for its role as a pharmacophore in various pharmaceutical agents, while the hydroxyazetidine ring introduces additional functionality that can influence the compound's interactions with biological targets. This combination makes 4-(3-Hydroxyazetidin-1-yl)benzoic acid a promising candidate for further investigation in the development of new therapeutic agents.

In recent years, there has been growing interest in the use of heterocyclic compounds in drug design. Among these, azetidine derivatives have shown particular promise due to their ability to mimic natural amino acids and their potential to interact with biological macromolecules. The presence of a hydroxyl group in the azetidine ring of 4-(3-Hydroxyazetidin-1-yl)benzoic acid further enhances its potential as a bioactive molecule.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural-activity relationships (SAR) of compounds like 4-(3-Hydroxyazetidin-1-yl)benzoic acid. By studying how modifications to the molecular structure affect biological activity, researchers can design more effective drugs with improved efficacy and reduced side effects. The unique combination of a benzoic acid and hydroxyazetidine moiety in this compound makes it an interesting subject for such studies.

One of the most compelling aspects of 4-(3-Hydroxyazetidin-1-yl)benzoic acid is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The benzoic acid group can serve as a platform for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility makes it a valuable building block for drug discovery efforts.

The hydroxyazetidine ring also offers opportunities for chemical modification. For instance, the hydroxyl group can be used to form esters or ethers, which can alter the compound's solubility and bioavailability. Additionally, the azetidine ring can be further functionalized to create derivatives with enhanced biological activity. These modifications can be tailored to target specific biological pathways or receptors, making 4-(3-Hydroxyazetidin-1-yl)benzoic acid a versatile tool in drug development.

Recent studies have begun to explore the biological activity of 4-(3-Hydroxyazetidin-1-yl)benzoic acid and its derivatives. Initial investigations suggest that this compound may have potential applications in the treatment of various diseases, including inflammatory disorders and neurological conditions. The ability of the hydroxyazetidine ring to interact with biological targets has been particularly noted, as it may provide a mechanism for modulating cellular processes.

The benzoic acid moiety is also known to have anti-inflammatory properties, which could be beneficial in conditions where inflammation plays a significant role. By combining these two functional groups, 4-(3-Hydroxyazetidin-1-yl)benzoic acid may offer a dual-action approach to treating such diseases. This could lead to more effective therapies with fewer side effects compared to traditional treatments.

In conclusion, 4-(3-Hydroxyazetidin-1-yl)benzoic acid (CAS No. 1416784-71-8) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structure and functional properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play an increasingly important role in the discovery and design of new therapeutic agents.